Cas no 7236-25-1 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI))

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI) structure
7236-25-1 structure
Product Name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI)
CAS No:7236-25-1
MF:C18H31N3O6
MW:385.455245256424
CID:577858
PubChem ID:5251723
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI)
    • 2-[[3-methyl-2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetic acid
    • DTXSID30413366
    • 7236-25-1
    • Inchi: 1S/C18H31N3O6/c1-6-11(2)14(16(25)19-10-13(22)23)20-15(24)12-8-7-9-21(12)17(26)27-18(3,4)5/h11-12,14H,6-10H2,1-5H3,(H,19,25)(H,20,24)(H,22,23)
    • InChI Key: CJZCPSKRLAXMFL-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1C(NC(C(NCC(=O)O)=O)C(C)CC)=O)=O

Computed Properties

  • Exact Mass: 385.22143
  • Monoisotopic Mass: 385.221
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 125A^2

Experimental Properties

  • Density: 1.19
  • Boiling Point: 642°Cat760mmHg
  • Flash Point: 342.1°C
  • Refractive Index: 1.511
  • PSA: 125.04

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-t)-, methyl ester, hydriodide,[1R-(2-endo,3-exo)]- (9CI) Related Literature

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